2'-(Dimethylamino)biphenyl-3-carboxylic acid
Overview
Description
2’-(Dimethylamino)biphenyl-3-carboxylic acid is a chemical compound with the CAS Number: 1175653-21-0. It has a molecular weight of 241.29 . The IUPAC name for this compound is 2’- (dimethylamino) [1,1’-biphenyl]-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for 2’-(Dimethylamino)biphenyl-3-carboxylic acid is 1S/C15H15NO2/c1-16(2)14-9-4-3-8-13(14)11-6-5-7-12(10-11)15(17)18/h3-10H,1-2H3,(H,17,18) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 241.29 .Scientific Research Applications
Uric Acid Transport Inhibition
2’-(Dimethylamino)biphenyl-3-carboxylic acid: derivatives have been studied for their potential as URAT1 inhibitors . URAT1 is a key transporter involved in the reabsorption of uric acid in the kidneys. Inhibiting URAT1 can help treat conditions like hyperuricemia and gout by reducing uric acid levels in the blood.
Anti-Tumor Activity
Biphenyl carboxylic acid derivatives, which include 2’-(Dimethylamino)biphenyl-3-carboxylic acid , have shown promise in anti-tumor studies. They are part of the benzofuran compounds that exhibit strong biological activities, including anti-tumor effects .
Pharmaceutical Testing
This compound is used in pharmaceutical testing as a reference standard to ensure the accuracy of analytical methods in drug discovery and development . Its purity and structure are crucial for the validation of pharmacological studies.
Organic Synthesis
In the field of organic chemistry, 2’-(Dimethylamino)biphenyl-3-carboxylic acid is a valuable building block for synthesizing more complex molecules. It can undergo various reactions at the benzylic position, such as free radical bromination and nucleophilic substitution .
Environmental Impact Studies
While specific studies on the environmental impact of 2’-(Dimethylamino)biphenyl-3-carboxylic acid are not readily available, its synthesis and use in laboratories necessitate understanding its safety profile and potential environmental risks. This includes assessing its biodegradability and toxicity .
Biochemical Research
The compound is also a subject of biochemical studies where its interaction with other biological molecules is examined. This can include studies on its metabolism , enzyme interactions , and cellular uptake mechanisms .
Safety and Hazards
properties
IUPAC Name |
3-[2-(dimethylamino)phenyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-16(2)14-9-4-3-8-13(14)11-6-5-7-12(10-11)15(17)18/h3-10H,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFUXGIOHGLAWBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1C2=CC(=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10680817 |
Source
|
| Record name | 2'-(Dimethylamino)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10680817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-(Dimethylamino)biphenyl-3-carboxylic acid | |
CAS RN |
1175653-21-0 |
Source
|
| Record name | 2'-(Dimethylamino)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10680817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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